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Introduction

The Rhenium-Osmium (Re-Os) isotopic system is a powerful geochronometer for directly

dating sulfide minerals.[1][2][3] This is due to the chalcophilic ("sulfur-loving") and siderophilic

("iron-loving") nature of both elements, which leads to their incorporation into the crystal lattice

of sulfide minerals like pyrite, arsenopyrite, and molybdenite during ore formation.[1][4] The

method is based on the beta decay of Rhenium-187 (¹⁸⁷Re) to Osmium-187 (¹⁸⁷Os) with a half-

life of approximately 41.6 billion years.[1][4] By measuring the concentrations of the parent

(¹⁸⁷Re) and daughter (¹⁸⁷Os) isotopes, along with a stable Os isotope (¹⁸⁸Os) for normalization,

the age of mineral formation can be precisely determined.[1] This protocol outlines the step-by-

step methodology for Re-Os dating of sulfide minerals using isotope dilution, Carius tube

digestion, and Negative Thermal Ionization Mass Spectrometry (N-TIMS).

Experimental Workflow
The overall workflow for Re-Os dating of sulfide minerals involves several critical stages, from

initial sample preparation to final data analysis. Each step is designed to ensure accurate and

precise measurement of minute quantities of Re and Os.
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Caption: Experimental workflow for Re-Os dating of sulfide minerals.

Detailed Experimental Protocol
This protocol is designed for researchers experienced in clean laboratory procedures and mass

spectrometry. All work should be conducted in a Class 100 or better clean laboratory

environment to minimize contamination.

1. Sample Preparation and Mineral Separation

The goal of this stage is to obtain a pure mineral separate of the target sulfide.

1.1. Crushing and Sieving: Crush the bulk rock sample using a jaw crusher and/or a disc mill.

Sieve the crushed material to a desired grain size fraction (e.g., 250-500 μm).

1.2. Preliminary Separation: Use standard mineral separation techniques, such as a Wilfley

table for gravity separation followed by a Frantz Isodynamic Separator for magnetic

separation, to concentrate the sulfide minerals.

1.3. Final Purification: Hand-pick the target sulfide minerals under a binocular microscope to

ensure >99% purity. Wash the mineral separates with high-purity water and ethanol, then dry

in a low-temperature oven.

2. Isotope Dilution and Sample Digestion

This critical step dissolves the sulfide mineral and ensures complete isotopic equilibration

between the sample and an isotopic tracer (spike).[5]
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2.1. Weighing and Spiking: Accurately weigh an appropriate amount of the purified sulfide

mineral powder (typically 20-500 mg, depending on expected Re and Os concentrations) into

a clean, pre-weighed Carius tube.[5] Add a precise amount of a mixed ¹⁸⁵Re-¹⁹⁰Os isotopic

spike solution.[6]

2.2. Acid Digestion: Add inverse aqua regia (a 3:1 mixture of concentrated HNO₃ and HCl) to

the Carius tube.[4][5] For sulfide minerals, approximately 8 mL of acid is typically used.[5]

2.3. Carius Tube Sealing and Heating: Using a torch, carefully seal the thick-walled

borosilicate Carius tube. Place the sealed tube into a protective stainless-steel jacket and

heat it in an oven at 220-240°C for 12-24 hours.[5][7] This high-temperature digestion in a

closed system is essential to dissolve the sample completely and prevent the loss of volatile

OsO₄.[4][8]

2.4. Cooling and Opening: After digestion, allow the Carius tube to cool completely to room

temperature before carefully opening it in a fume hood.

3. Osmium (Os) Separation and Purification

Osmium is highly volatile and must be separated first.

3.1. Solvent Extraction: Transfer the digestate to a separation funnel. Osmium, as OsO₄, is

separated from the aqueous acid solution by solvent extraction into chloroform (CHCl₃) or

carbon tetrachloride (CCl₄).[4][5] Perform three separate extractions to ensure quantitative

recovery.

3.2. Back-Extraction: Combine the organic phases and back-extract the Os into hydrobromic

acid (HBr).[4] This transfers the Os back into an aqueous phase as the non-volatile

hexabromo-osmate ([OsBr₆]²⁻) complex.[9]

3.3. Micro-distillation: For final purification, the Os-bearing HBr solution is subjected to micro-

distillation.[4] This step further separates Os from any remaining impurities, ensuring a clean

sample for mass spectrometry.

4. Rhenium (Re) Separation and Purification

Rhenium is purified from the solution remaining after Os extraction.
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4.1. Column Chemistry Preparation: Evaporate the Os-free digestate to dryness and

redissolve it in a dilute acid solution (e.g., 0.1 M HNO₃) suitable for loading onto an anion

exchange column.[5][7]

4.2. Anion Exchange Chromatography: Load the sample solution onto a pre-cleaned and

conditioned anion exchange resin column (e.g., Dowex 1-X8).[10][11] Rhenium is retained

on the resin as the perrhenate ion (ReO₄⁻), while major matrix elements are washed away.

[10]

4.3. Elution: After washing the column, elute the purified Re using a stronger acid, such as

concentrated nitric acid (HNO₃).[10] Collect the Re-bearing fraction in a clean Teflon beaker.

5. Mass Spectrometric Analysis

The isotopic compositions of the purified Os and Re fractions are measured by Negative

Thermal Ionization Mass Spectrometry (N-TIMS).[1]

5.1. Filament Loading: Load a small aliquot of the purified Os solution onto a platinum (Pt)

filament.[12] Load the purified Re solution onto a Pt or nickel (Ni) filament. An electron

emitter, such as Ba(NO₃)₂, is often added to the filament to enhance the production of

negative ions.[12]

5.2. Isotopic Measurement: Analyze the loaded filaments in a thermal ionization mass

spectrometer. Os is measured as the OsO₃⁻ ion and Re as the ReO₄⁻ ion.[12] Measure the

ratios of ¹⁸⁷Os/¹⁸⁸Os, ¹⁹⁰Os/¹⁸⁸Os, ¹⁸⁵Re/¹⁸⁷Re, and other relevant isotopes.

6. Data Reduction and Age Calculation

6.1. Blank Correction and Data Processing: Subtract procedural blanks and correct for mass

fractionation using the measured spike isotopes.[3] Calculate the total concentrations of Re

and Os and the ¹⁸⁷Re/¹⁸⁸Os and ¹⁸⁷Os/¹⁸⁸Os ratios.

6.2. Isochron Construction: For reliable dating, multiple cogenetic samples (i.e., different

minerals from the same rock or the same mineral from different samples that formed at the

same time) with varying Re/Os ratios are analyzed.[1] An isochron is constructed by plotting

¹⁸⁷Re/¹⁸⁸Os on the x-axis against ¹⁸⁷Os/¹⁸⁸Os on the y-axis.[1]
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6.3. Age Determination: The age is calculated from the slope of the isochron, and the initial

¹⁸⁷Os/¹⁸⁸Os ratio (which provides information about the source of the metals) is determined

from the y-intercept.[1] For minerals with very high Re and negligible initial Os, such as some

molybdenites, a model age can be calculated from a single analysis.[4]

Summary of Quantitative Data
The following table summarizes key quantitative parameters typically used in the Re-Os dating

protocol for sulfide minerals.

Parameter Typical Value / Range Reference(s)

Sample Weight 20 - 500 mg [5]

Spike Isotopes ¹⁸⁵Re, ¹⁹⁰Os [6]

Digestion Acid
Inverse Aqua Regia

(HNO₃:HCl, 3:1)
[4][5]

Acid Volume ~8 mL [5]

Carius Tube Temperature 220 - 240 °C [5][7]

Digestion Time 12 - 24 hours [5][7]

Os Extraction Solvent Chloroform (CHCl₃) or CCl₄ [4][5]

Os Back-Extraction Acid Hydrobromic Acid (HBr) [4]

Re Column Chemistry
Anion Exchange Resin (e.g.,

Dowex 1-X8)
[10]

N-TIMS Ion Species OsO₃⁻, ReO₄⁻ [12]

¹⁸⁷Re Decay Constant (λ) 1.666 x 10⁻¹¹ yr⁻¹ [4][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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